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Abstract
Bragsin1 is a potent and selective small molecule inhibitor of the ADP-ribosylation factor (Arf)

guanine nucleotide exchange factor (GEF) BRAG2. It functions as a noncompetitive inhibitor by

binding to the pleckstrin homology (PH) domain of BRAG2, thereby disrupting its interaction

with the plasma membrane and inhibiting the activation of Arf GTPases. This unique

mechanism of action makes Bragsin1 a valuable tool for studying Arf signaling pathways and a

potential starting point for the development of novel therapeutics targeting diseases driven by

aberrant Arf activity, such as cancer. This guide provides a comprehensive overview of the

chemical structure, physicochemical and biological properties, and the mechanism of action of

Bragsin1, along with detailed experimental protocols for key assays.

Chemical Structure and Physicochemical Properties
Bragsin1, with the chemical name 6-methyl-5-nitro-2-(trifluoromethyl)-4H-chromen-4-one, is a

novel compound that modulates protein-membrane interactions.[1]

Chemical Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10818756?utm_src=pdf-interest
https://www.benchchem.com/product/b10818756?utm_src=pdf-body
https://www.benchchem.com/product/b10818756?utm_src=pdf-body
https://www.benchchem.com/product/b10818756?utm_src=pdf-body
https://www.benchchem.com/product/b10818756?utm_src=pdf-body
https://www.probechem.com/products_Bragsin1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Image Source: PubChem CID 135897334

Data Presentation: Physicochemical and Biological
Properties of Bragsin1

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b10818756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name
6-methyl-5-nitro-2-

(trifluoromethyl)chromen-4-one

Molecular Formula C₁₁H₆F₃NO₄ [1]

Molecular Weight 273.17 g/mol [1]

CAS Number 369631-68-5 [1]

Appearance Solid [1]

Solubility 10 mM in DMSO [1]

Storage (Solid)
-20°C for 12 months, 4°C for 6

months
[1]

Storage (in Solvent)
-80°C for 6 months, -20°C for 6

months
[1]

Purity >98% (HPLC)

Biological Target ArfGEF BRAG2 [1]

Mechanism of Action
Noncompetitive inhibitor, binds

to PH domain
[1]

IC₅₀
3 µM for BRAG2-mediated Arf

GTPase activation
[1]

Mechanism of Action and Signaling Pathway
Bragsin1 exerts its inhibitory effect on BRAG2 through a novel, noncompetitive mechanism. It

binds to a pocket at the interface between the PH domain of BRAG2 and the lipid bilayer.[1]

This binding event does not prevent the initial membrane recruitment of BRAG2 but rather

interferes with the conformational changes required for the subsequent activation of Arf

GTPases.[1] By stabilizing a non-productive interaction of BRAG2 with the membrane,

Bragsin1 effectively inhibits the guanine nucleotide exchange on Arf proteins, leading to a

disruption of downstream signaling pathways.
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Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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